Cas no 1256345-85-3 ((2-(Isobutoxycarbonyl)phenyl)boronic acid)

• Product Name: (2-(Isobutoxycarbonyl)phenyl)boronic acid
• CAS No: 1256345-85-3
• MF: C₁₁H₁₅BO₄
• MW: 222.045403718948
• MDL: MFCD16036104
• CID: 828215
• PubChem ID: 53216382
• Update Time: 2025-04-19

(2-(Isobutoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Isobutoxycarbonyl)phenyl)boronic acid
• 2-(Isobutoxycarbonyl)phenylboronic acid
• [2-(2-methylpropoxycarbonyl)phenyl]boronic acid
• Benzoic acid, 2-orono-, 1-(2-methylpropyl) ester
• AKOS015837511
• DB-364223
• {2-[(2-Methylpropoxy)carbonyl]phenyl}boronic acid
• CS-0173954
• (2-(Isobutoxycarbonyl)phenyl)boronicacid
• MFCD16036104
• 1256345-85-3
• BS-19743
• DTXSID90681625
• 2-[(2-METHYLPROPOXY)CARBONYL]PHENYLBORONIC ACID

• MDL： MFCD16036104
• Inchi： 1S/C11H15BO4/c1-8(2)7-16-11(13)9-5-3-4-6-10(9)12(14)15/h3-6,8,14-15H,7H2,1-2H3
• InChI Key： DIKVMNDRMPRPLN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1B(O)O)=O)CC(C)C

Computed Properties

• Exact Mass: 222.10600
• Monoisotopic Mass: 222.1063391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 0.17920